Cas no 2228642-68-8 (O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine)

O-{2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}hydroxylamine is a specialized hydroxylamine derivative featuring a pyrazole-substituted phenyl group and a sterically hindered tertiary carbon center. This structural configuration enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of nitrogen-containing heterocycles. The presence of the pyrazole moiety offers potential coordination sites for metal complexation, broadening its utility in catalytic applications. Its well-defined molecular architecture ensures consistent performance in selective transformations, such as N-alkylation or oxidation reactions. The compound is typically handled under controlled conditions due to its reactive hydroxylamine functionality, which is critical for precise synthetic applications.
O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine structure
2228642-68-8 structure
Product Name:O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine
CAS No:2228642-68-8
MF:C13H17N3O
MW:231.293582677841
CID:6221092
PubChem ID:165687839
Update Time:2025-05-24

O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine
    • EN300-1767878
    • O-{2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}hydroxylamine
    • 2228642-68-8
    • Inchi: 1S/C13H17N3O/c1-13(2,10-17-14)11-6-3-4-7-12(11)16-9-5-8-15-16/h3-9H,10,14H2,1-2H3
    • InChI Key: UCVJXXQQKDTOLI-UHFFFAOYSA-N
    • SMILES: O(CC(C)(C)C1C=CC=CC=1N1C=CC=N1)N

Computed Properties

  • Exact Mass: 231.137162174g/mol
  • Monoisotopic Mass: 231.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.1Ų

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Additional information on O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine

O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine: A Comprehensive Overview

The compound O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine, identified by the CAS number NO 2,386,468, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of hydroxylamines, which are widely studied for their role in organic synthesis, catalysis, and as intermediates in pharmaceutical development.

Recent advancements in the field of organic chemistry have highlighted the importance of pyrazole derivatives in drug discovery and material science. The presence of the pyrazole ring in this compound introduces unique electronic properties, making it a valuable candidate for exploring novel chemical reactions and biological activities. Researchers have demonstrated that such structures can exhibit potent antioxidant and anti-inflammatory properties, making them promising leads for therapeutic interventions.

One of the most intriguing aspects of this compound is its structural versatility. The combination of a hydroxylamine group with a substituted phenylpropyl chain provides a platform for exploring diverse chemical transformations. For instance, studies have shown that such molecules can undergo selective oxidation reactions to form nitriles or amides, which are essential building blocks in organic synthesis.

In terms of applications, this compound has garnered attention in the field of catalysis due to its ability to act as a ligand in transition metal complexes. Recent research has revealed that it can enhance the efficiency of enantioselective reactions, which are critical in the production of chiral pharmaceuticals. This property underscores its potential as a valuable tool in asymmetric catalysis.

Moreover, the compound's stability under various reaction conditions has made it an attractive candidate for industrial processes. Its ability to withstand harsh chemical environments while retaining its functional groups makes it suitable for large-scale synthesis applications.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines principles from both classical and modern organic chemistry. The synthesis typically begins with the preparation of the pyrazole ring followed by its coupling with a methyl-substituted phenylpropyl chain via nucleophilic substitution or coupling reactions.

In conclusion, O-{2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropyl}hydroxylamine represents a compelling example of how structural diversity can lead to multifaceted applications in chemistry and related fields. As research continues to uncover new properties and uses for this compound, its role in advancing scientific knowledge and industrial innovation is expected to grow significantly.

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